Cas no 2060053-90-7 (diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone)

• Product Name: diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone
• CAS No: 2060053-90-7
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• MDL: MFCD30487226
• CID: 5173738
• PubChem ID: 125451087
• Update Time: 2025-07-21

diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• diethyl[(4-methoxypyridin-2-yl)imino]-lambda6-sulfanone
• Diethyl-(4-methoxypyridin-2-yl)imino-oxo-lambda6-sulfane
• 2-Pyridinamine, N-(diethyloxido-λ4-sulfanylidene)-4-methoxy-
• diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone

• MDL： MFCD30487226
• Inchi： 1S/C10H16N2O2S/c1-4-15(13,5-2)12-10-8-9(14-3)6-7-11-10/h6-8H,4-5H2,1-3H3
• InChI Key： WNKMRPFFUZNRAV-UHFFFAOYSA-N
• SMILES： S(CC)(CC)(=NC1C=C(C=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• XLogP3: 2
• Topological Polar Surface Area: 59.9

Additional information on diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone

Professional Introduction to Compound with CAS No. 2060053-90-7 and Product Name: diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone

Compound with the CAS number 2060053-90-7 and the product name diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 4-methoxypyridin-2-yl group, which is known for its versatile role in modulating biological pathways, making it a valuable component in the synthesis of bioactive molecules.

The diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone structure is particularly intriguing because it combines a pyridine core with a sulfanone moiety. The pyridine ring is a common pharmacophore in many drugs, owing to its ability to interact with biological targets such as enzymes and receptors. The sulfanone group, on the other hand, is recognized for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This combination suggests that the compound may exhibit multiple therapeutic effects, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can modulate inflammatory pathways. Chronic inflammation is implicated in various diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. The 4-methoxypyridin-2-yl group in this compound has been shown to have anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, the sulfanone moiety can enhance the compound's bioavailability and stability, which are crucial factors for drug efficacy.

One of the most exciting aspects of this compound is its potential application in oncology research. Cancer cells often exhibit dysregulated signaling pathways that contribute to their uncontrolled growth and resistance to therapy. Preclinical studies have demonstrated that compounds containing pyridine and sulfanone groups can disrupt these pathways by inhibiting key enzymes such as kinases and phosphodiesterases. The diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone structure may offer a novel approach to targeting these pathways, potentially leading to the development of new anticancer agents.

Another area where this compound shows promise is in neurodegenerative diseases research. Neuroinflammation and oxidative stress are key pathological features of conditions such as Alzheimer's disease and Parkinson's disease. The 4-methoxypyridin-2-yl group has been identified as a potential inhibitor of neuroinflammatory processes, while the sulfanone moiety can scavenge reactive oxygen species (ROS), thereby protecting neurons from oxidative damage. This dual mechanism makes the compound an attractive candidate for treating neurodegenerative disorders.

The synthesis of diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework of this compound. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also ensure high purity and yield, which are essential for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of this compound. Molecular modeling studies have revealed that the diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone structure can effectively bind to target proteins involved in inflammation and cancer pathways. These insights have guided the optimization of the compound's structure to improve its binding affinity and selectivity. Such computational approaches are becoming increasingly integral in drug discovery pipelines, allowing researchers to predict and validate the potential therapeutic effects of novel compounds before conducting expensive experimental trials.

The pharmacokinetic profile of diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits favorable solubility and metabolic stability, which are essential for achieving effective drug delivery and minimizing side effects. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

In conclusion, diethyl(4-methoxypyridin-2-yl)imino-lambda6-sulfanone represents a significant breakthrough in pharmaceutical chemistry with its unique structural features and promising therapeutic applications. The combination of a 4-methoxypyridin-2-yl group and a sulfanone moiety endows this compound with multifaceted biological activities that make it a valuable asset in drug development efforts targeting inflammation, cancer, and neurodegenerative diseases. Continued research into this compound will likely uncover even more exciting possibilities for its use in medicine.